Cas no 883526-41-8 (2-(3-Chlorophenyl)quinoline-4-carbonyl Chloride)

• Product Name: 2-(3-Chlorophenyl)quinoline-4-carbonyl Chloride
• CAS No: 883526-41-8
• MF: C₁₆H₉Cl₂NO
• MW: 302.154762029648
• MDL: MFCD03421073
• CID: 1927079
• PubChem ID: 10756741
• Update Time: 2025-11-02

2-(3-Chlorophenyl)quinoline-4-carbonyl Chloride Chemical and Physical Properties

Names and Identifiers

• 4-Quinolinecarbonyl chloride, 2-(3-chlorophenyl)-
• 2-(3-Chlorophenyl)quinoline-4-carbonyl chloride
• CS-0322121
• AKOS005172888
• 883526-41-8
• VS-04359
• STL196937
• E84725
• MFCD03421073
• ALBB-010858
• BBL014528
• 2-(3-chlorophenyl)quinoline-4-carbonylChloride
• 2-(3-Chlorophenyl)quinoline-4-carbonyl Chloride

• MDL： MFCD03421073
• Inchi： 1S/C16H9Cl2NO/c17-11-5-3-4-10(8-11)15-9-13(16(18)20)12-6-1-2-7-14(12)19-15/h1-9H
• InChI Key： FLOLXQYLMQKHTR-UHFFFAOYSA-N
• SMILES： ClC(C1C=C(C2C=CC=C(C=2)Cl)N=C2C=CC=CC2=1)=O

Computed Properties

• Exact Mass: 301.0061193g/mol
• Monoisotopic Mass: 301.0061193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 30Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines

Additional information on 2-(3-Chlorophenyl)quinoline-4-carbonyl Chloride

Recent Advances in the Study of 2-(3-Chlorophenyl)quinoline-4-carbonyl Chloride (CAS: 883526-41-8)

2-(3-Chlorophenyl)quinoline-4-carbonyl chloride (CAS: 883526-41-8) is a key intermediate in the synthesis of various biologically active compounds, particularly in the field of medicinal chemistry. Recent studies have highlighted its significance in the development of novel therapeutic agents, owing to its versatile chemical structure and reactivity. This research brief aims to summarize the latest findings related to this compound, focusing on its synthetic applications, biological activities, and potential therapeutic uses.

Recent literature has emphasized the role of 2-(3-Chlorophenyl)quinoline-4-carbonyl chloride as a precursor in the synthesis of quinoline-based derivatives, which exhibit a wide range of pharmacological properties. For instance, a study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the preparation of potent kinase inhibitors, which are being investigated for their efficacy in treating various cancers. The compound's ability to undergo nucleophilic substitution reactions makes it a valuable building block in drug discovery.

In addition to its synthetic applications, 2-(3-Chlorophenyl)quinoline-4-carbonyl chloride has been studied for its direct biological effects. A recent in vitro study revealed that certain derivatives of this compound exhibit significant anti-inflammatory and antimicrobial activities. These findings suggest potential applications in the development of new anti-infective agents and anti-inflammatory drugs. However, further in vivo studies are required to validate these effects and assess their therapeutic potential.

Another area of interest is the compound's role in the development of fluorescent probes. Researchers have utilized its quinoline core to design probes for detecting metal ions and biomolecules in biological systems. A 2023 study in Analytical Chemistry reported the successful use of a derivative of 2-(3-Chlorophenyl)quinoline-4-carbonyl chloride as a selective sensor for zinc ions, highlighting its potential in diagnostic applications.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of 2-(3-Chlorophenyl)quinoline-4-carbonyl chloride. Recent advancements in flow chemistry and catalytic methods have addressed some of these issues, improving yield and purity. A study in Organic Process Research & Development (2023) described an optimized protocol for its synthesis, which could facilitate its broader use in pharmaceutical research.

In conclusion, 2-(3-Chlorophenyl)quinoline-4-carbonyl chloride (CAS: 883526-41-8) continues to be a compound of significant interest in chemical biology and medicinal chemistry. Its versatility as a synthetic intermediate and its potential biological activities make it a valuable tool in drug discovery and development. Future research should focus on expanding its applications, optimizing synthetic methods, and exploring its therapeutic potential in greater detail.